Cas no 347841-83-2 (2,3,6-Trimethylphenol-d11)

2,3,6-Trimethylphenol-d11 structure
2,3,6-Trimethylphenol-d11 structure
Product Name:2,3,6-Trimethylphenol-d11
CAS No:347841-83-2
MF:C9H12O
MW:147.258761405945
CID:302706
PubChem ID:90472142
Update Time:2025-04-19

2,3,6-Trimethylphenol-d11 Chemical and Physical Properties

Names and Identifiers

    • Phen-3,4-d2-ol,2,5,6-tri(methyl-d3)- (9CI)
    • 2,3,6-TRIMETHYLPHENOL-D11
    • 2,3,6-Trimethylphenol-d111000µg
    • HY-W128333S
    • CS-0564526
    • 347841-83-2
    • 3,4-dideuterio-2,5,6-tris(trideuteriomethyl)phenol
    • 2,3,6-Trimethylphenol-d11
    • Inchi: 1S/C9H12O/c1-6-4-5-7(2)9(10)8(6)3/h4-5,10H,1-3H3/i1D3,2D3,3D3,4D,5D
    • InChI Key: QQOMQLYQAXGHSU-JXCHDVSKSA-N
    • SMILES: OC1=C(C([2H])([2H])[2H])C([2H])=C([2H])C(C([2H])([2H])[2H])=C1C([2H])([2H])[2H]

Computed Properties

  • Exact Mass: 147.157859207g/mol
  • Monoisotopic Mass: 147.157859207g/mol
  • Isotope Atom Count: 11
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 111
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 20.2Ų

2,3,6-Trimethylphenol-d11 Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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$ 81.00 2023-09-06
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